Cas no 156801-47-7 (Ethanone,2-chloro-1-(5-chloro-3-methylbenzo[b]thien-2-yl)-)

• Product Name: Ethanone,2-chloro-1-(5-chloro-3-methylbenzo[b]thien-2-yl)-
• CAS No: 156801-47-7
• MF: C₁₁H₈Cl₂OS
• MW: 259.151619911194
• MDL: MFCD00052305
• CID: 134010
• PubChem ID: 2779888
• Update Time: 2025-09-25

Ethanone,2-chloro-1-(5-chloro-3-methylbenzo[b]thien-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(5-chloro-3-methylbenzo[b]thien-2-yl)-
• 2-Chloro-1-(5-chloro-3-methyl-1-benzo[b]thien-2-yl)ethan-1-one
• 2-chloro-1-(5-chloro-3-methyl-1-benzothiophen-2-yl)ethanone
• 2-Chloro-1-(5-chloro-3-methylbenzo[b]thiophen-2-yl)ethan-1-one
• 2-CHLOROACETYL-5-CHLORO-3-METHYLBENZO[B]THIOPHENE
• 5-CHLORO-2-(CHLOROACETYL)-3-METHYLBENZO(B)THIOPHENE
• 2-CHLORO-1-(5-CHLORO-3-METHYLBENZO[B]THIOPHEN-2-YL)ETHANONE
• 2-chloro-1-(5-chloro-3-methyl-1-benzothiophen-2-yl)ethan-1-one
• 3-O-TOLYL-PROPIONICACIDETHYLESTER
• FT-0611667
• SCHEMBL5845473
• MSOJRYIWMSFMDD-UHFFFAOYSA-N
• Ethanone, 2-chloro-1-(5-chloro-3-methylbenzo[b]thien-2-yl)-
• AS-9306
• DTXSID40381587
• 2-chloro-1-(5-chloro-3-methyl-benzothiophen-2-yl)ethanone
• CS-0333992
• AKOS015908849
• 156801-47-7
• MFCD00052305
• A809775
• 2-Chloro-1-(5-chloro-3-methylbenzo[b]thiophen-2-ylethan-1-on

• MDL： MFCD00052305
• Inchi： 1S/C11H8Cl2OS/c1-6-8-4-7(13)2-3-10(8)15-11(6)9(14)5-12/h2-4H,5H2,1H3
• InChI Key： MSOJRYIWMSFMDD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)=C(C(CCl)=O)S2

Computed Properties

• Exact Mass: 257.96700
• Monoisotopic Mass: 257.9672914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Melting Point: 156-160°C
• PSA: 45.31000
• LogP: 4.28460

Ethanone,2-chloro-1-(5-chloro-3-methylbenzo[b]thien-2-yl)- Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes